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Compound of Interest

Compound Name: 1H,1H-Perfluorononyl acrylate
CAS No.: 307-87-9
Cat. No.: B1598229

Get Quote

Executive Summary & Compound Identity

1H,1H-Perfluorononyl acrylate is a specialized fluorinated monomer used to impart low

surface energy, hydrophobicity, and oleophobicity to polymers.[1] Unlike standard hydrocarbon
acrylates, the perfluorinated tail introduces unique electronic effects that significantly alter
spectroscopic signatures, particularly in NMR (

H,
C,
F) and FTIR analyses.

e |UPAC Name: 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,9-Heptadecafluorononyl prop-2-enoate[1]
e« Common Name: 1H,1H-Perfluorononyl acrylate[1][2][3]
e CAS Number: 307-87-9[1][2]

e Molecular Formula:

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1598229#bc-rfq
https://www.benchchem.com/product/b1598229/docs?utm_src=pdf-body#technical-guide-spectroscopic-characterization-of-1h-1h-perfluorononyl-acrylate
https://pubchem.ncbi.nlm.nih.gov/compound/3013855
https://pubchem.ncbi.nlm.nih.gov/compound/3013855
https://www.benchchem.com/product/b1598229/docs?utm_src=pdf-body#technical-guide-spectroscopic-characterization-of-1h-1h-perfluorononyl-acrylate
https://pubchem.ncbi.nlm.nih.gov/compound/3013855
https://www.iodochem.com/product/307-87-9
https://hattoricorp.com/product.html
https://pubchem.ncbi.nlm.nih.gov/compound/3013855
https://www.iodochem.com/product/307-87-9
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1598229?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[1][2]

e Molecular Weight: 504.14 g/mol [2]

Structural Visualization

The molecule consists of a reactive acrylate "head" and a rigid, electron-withdrawing
perfluorinated "tail.” The "1H,1H" designation indicates that the methylene group (

-position to oxygen) is non-fluorinated, acting as a spacer between the ester and the perfluoro
chain.

Acrylate Head Ester Bond p.| Spacer C-C Bond p.| Perfluoro Tai
(Reactive) (-CH2-) (-(CF2)7-CF3)

Fig 1: Structural segmentation of 1H,1H-Perfluorononyl acrylate.

Click to download full resolution via product page

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the gold standard for verifying the structure of 1H,1H-perfluorononyl acrylate. The
presence of fluorine atoms induces splitting in both proton and carbon spectra and requires

F NMR for complete characterization.

Proton ( H) NMR Analysis

Solvent: Chloroform-d (
) is standard. Key Feature: The methylene protons (

) appear as a triplet due to coupling with the adjacent

-fluorine atoms (

).
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Shift ( Coupling (
Position Assignment Multiplicity Integration
» PpmM) )
Vinvi 6.45 - 6.55 Doublet of 1H Hz,
in 45 - 6.
y (trans to CO) Doublets (dd)
Hz
Vinvi 6.15 - 6.95 Doublet of 1H Hz,
in . .15 - 6.
Y (cis to CO) Doublets (dd)
Hz
Vinvl £ 90 - 6.05 Doublet of 1H Hz,
n . - 0.
y (gem to CO) Doublets (dd)
Hz
Spacer 4.60 - 4.70 Triplet (t) 2H Hz

Expert Insight: The triplet at ~4.6 ppm is diagnostic. If this peak appears as a singlet or broad

multiplet, it may indicate hydrolysis (formation of the alcohol) or polymerization. The large

coupling constant is characteristic of protons adjacent to a perfluoroalkyl group.

Fluorine ( F) NMR Analysis

Solvent:

(often with Freon-113 or hexafluorobenzene as internal standard). Scope: Confirms the length

of the perfluorinated chain (

).
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Shift (
Position Group Description

» PpPm)*
Terminal -81.0to -81.5 Triplet (approx)
Alpha -119.5t0-120.5 Broad singlet/multiplet
Internal -122.0t0-124.0 Overlapping multiplets
Beta -126.0to -127.0 Broad singlet

*Note: Shifts are referenced to

(0O ppm). Values may shift by 1-2 ppm depending on concentration and solvent.

Carbon ( C) NMR Analysis

The

C spectrum is complex due to C-F coupling, which splits fluorinated carbons into multiplets
(triplets/quartets) with large coupling constants (

Hz).
e Carbonyl (
): ~165 ppm (Singlet).
e Vinyl (
): ~132 ppm.
e Vinyl (
): ~127 ppm.
e Spacer (
): ~60 ppm (Triplet,

Hz).
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e Perfluoro Chain: 105 - 120 ppm (Multiple weak multiplets).

Fourier Transform Infrared (FTIR) Spectroscopy

FTIR is utilized for rapid identification of functional groups and monitoring polymerization
(disappearance of C=C).

Key Absorption Bands

Wavenumber (

Assignment Intensity Notes
)
Sharp, characteristic
1740 - 1760 C=0 Stretch (Ester) Strong
acrylate ester.
Indicator of monomer
1635 - 1640 C=C Stretch (Vinyl) Medium purity. Disappears
upon polymerization.
Associated with the
1400 - 1410 Deformation Weak
group.
Broad, intense region
masking other peaks
1100 - 1300 C-F Stretch Very Strong ] )
("Fingerprint" for
fluoropolymers).
) Vinyl group
980 - 990 C-H Out-of-plane Medium

deformation.

Diagnostic Protocol: To verify monomer purity, check the ratio of the C=C peak (1635

) to the C=0 peak (1750
). A decrease in this ratio indicates premature polymerization.

Experimental Workflow for Purity Analysis

To ensure data integrity, the following workflow should be adopted when receiving a new batch
of 1H,1H-Perfluorononyl acrylate.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1598229/docs?utm_src=pdf-body#technical-guide-spectroscopic-characterization-of-1h-1h-perfluorononyl-acrylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1598229?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Raw Sample
(1H,1H-Perfluorononyl Acrylate)

Sample Prep
(Dissolve in CDCI3)

VAN

1H NMR Analysis 19F NMR Analysis
(Check 4.6 ppm Triplet) (Verify Chain Length)

l

Decision Gate:
Is 4.6 ppm peak a clean triplet?

o (Singlet/Multiplet)

PASS: FAIL:
Proceed to Polymerization Purify (Distillation)

Fig 2: Quality Control Workflow for Fluorinated Acrylates.

Click to download full resolution via product page

Protocol Notes:

 Solubility: While soluble in chloroform, the compound is highly hydrophobic. Ensure the NMR
tube is clean and free of water, as moisture can cause hydrolysis, appearing as an impurity
peak near 3.6 ppm (alcohol).
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e Handling: Fluorinated acrylates usually have high density (~1.6 g/mL). When pipetting, use
positive displacement pipettes to ensure accurate volume for quantitative NMR (QNMR).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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